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Compound of Interest

Compound Name: Hexylene Glycol

Cat. No.: B1662818

Hexylene Glycol: A Technical Guide to Safe
Handling in Research Settings

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety and handling protocols for the use of
hexylene glycol in a research environment. Adherence to these guidelines is critical for
ensuring personnel safety and maintaining a secure laboratory setting.

Chemical and Physical Properties

Hexylene glycol (2-methyl-2,4-pentanediol) is a colorless, oily liquid with a mild, sweetish
odor.[1][2] It is completely miscible with water and most organic solvents.[3] Key physical and
chemical properties are summarized below.
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Property Value
CAS Number 107-41-5
Molecular Formula C6H1402

Molecular Weight 118.17 g/mol [4]

Boiling Point 197 - 198.5 °CJ3]

Melting Point -50 °C[3]

Flash Point 96 °C (205 °F) - open cup[5]

Autoignition Temperature

306 °C (583 °F)[5]

Vapor Pressure

0.067 hPa (0.05 mmHg) at 20 °C[3]

Specific Gravity

0.922 - 0.923[3][6]

Vapor Density (Air = 1)

4.1[7]

Hazard Identification and Toxicology

Hexylene glycol is classified as a hazardous substance.[8] The primary hazards are skin and
eye irritation.[4] It is also suspected of damaging an unborn child.[3][9]

Hazard Statements:

o H315: Causes skin irritation.[3][4]

e H319: Causes serious eye irritation.[3][4]

e H361d: Suspected of damaging the unborn child.[3]

Toxicological Summary:
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Endpoint Result Species Reference

Acute Oral Toxicity

>2,000 mg/kg Rat OECD TG 420[3]
(LD50)
Acute Dermal Toxicity
>2,000 mg/kg Rat OECD TG 402[3]
(LD50)
Skin Irritation Irritating Rabbit (Draize Test) [3]
o Causes serious eye _
Eye Irritation o Rabbit OECD TG 405[3]
irritation
Skin Sensitization Not a sensitizer [8]

Inhalation of high concentrations of vapor may cause irritation of the respiratory system, sore
throat, and coughing.[3] Symptoms of overexposure can include headache, dizziness, nausea,
and central nervous system depression.[3][8]

Occupational Exposure Limits

To minimize the risk of adverse health effects, occupational exposure limits have been
established by various regulatory bodies.

Organization Exposure Limit

ACGIH (TLV-TWA) 25 ppm

ACGIH (TLV-STEL) 50 ppm (vapor), 10 mg/m?3 (inhalable aerosol)[3]
NIOSH (REL) 25 ppm (Ceiling)

OSHA (PEL) No established limit

Safe Handling and Storage
Engineering Controls

e Work should be conducted in a well-ventilated area.[9]

e Local exhaust ventilation is preferred to control emissions at the source.[1][3]
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o Ensure that eyewash stations and safety showers are readily accessible in the immediate
work area.[3][5]

Personal Protective Equipment (PPE)

A comprehensive risk assessment should be conducted to determine the appropriate PPE. The
following are general recommendations:

Eye/Face Protection: Tightly fitting safety goggles or a face shield are recommended.[3][5]

e Hand Protection: Wear protective gloves. Recommended materials include nitrile rubber,
butyl rubber, and polychloroprene (PCP).[3]

» Skin and Body Protection: A lab coat, apron, or coveralls should be worn to prevent skin
contact.[5][10] In cases of potential significant exposure, an impervious body suit and boots
are recommended.[3]

o Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a
NIOSH-approved respirator with an organic vapor cartridge.[3][11]

The following diagram illustrates a general workflow for the safe handling of hexylene glycol in
a research setting.
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Workflow for Safe Handling of Hexylene Glycol
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Dispense Hexylene Glycol
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Caption: Workflow for Safe Handling of Hexylene Glycol.
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Storage Requirements

o Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and other
ignition sources.[3][9]

o Keep containers tightly closed and sealed when not in use.[5][9]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, acid
chlorides, and acid anhydrides.[3]

e Ground and bond containers and receiving equipment to prevent static discharges.[3]

o Store locked up.[3][9]

Accidental Release Measures

In the event of a spill or leak, follow these procedures:

Small Spills

e Evacuate non-essential personnel from the area.[1][12]
e Ensure adequate ventilation.[9]

e Remove all sources of ignition.[1]

o Wear appropriate PPE as outlined in Section 4.2.

e Absorb the spill with an inert, non-combustible material such as dry sand, earth, or
vermiculite.[1][12]

» Collect the absorbed material and place it in a suitable, labeled container for disposal.[1]
e Clean the spill area thoroughly with soap and water.[13]

Large Spills

e Evacuate the area immediately.
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o Activate the emergency fire alarm if necessary.[13]
» Contact your institution's emergency response team.
e Prevent the spill from entering drains or public waters.[4][9]

The following flowchart outlines the decision-making process for responding to a hexylene

glycol spill.
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Hexylene Glycol Spill Response Decision Tree
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Caption: Hexylene Glycol Spill Response Decision Tree.
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First Aid Measures

Immediate medical attention is crucial in case of exposure.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and
easy to do.[3] Continue rinsing. If eye irritation persists, get medical advice/attention.[3]

o Skin Contact: Immediately remove all contaminated clothing.[8] Wash the affected skin with
plenty of soap and water.[9][12] If skin irritation occurs, get medical advice/attention.[3] Wash
contaminated clothing before reuse.[3]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing.[12] If not
breathing, give artificial respiration.[4] If breathing is difficult, give oxygen.[14] Seek medical
attention if symptoms persist.[5]

 Ingestion: Rinse mouth with water.[12] Do NOT induce vomiting.[9] Never give anything by
mouth to an unconscious person.[9] Obtain emergency medical attention.[9]

Disposal Considerations

» Dispose of hexylene glycol and contaminated materials as hazardous waste in accordance
with local, regional, and national regulations.[3][9]

e Do not dispose of down the drain or into the environment.[4]

o Waste containers must be properly labeled and kept closed.[15]

Experimental Protocols

Detailed methodologies for specific toxicological and analytical experiments involving hexylene
glycol are typically found in standardized guidelines, such as those published by the
Organisation for Economic Co-operation and Development (OECD) or the American Society for
Testing and Materials (ASTM). Researchers should consult these specific guidelines (e.g.,
OECD Test Guideline 402 for Acute Dermal Toxicity) for detailed experimental protocols. These
protocols are generally not included in standard safety data sheets.
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Signaling Pathways

The specific molecular signaling pathways through which hexylene glycol exerts its irritant or
toxic effects are not extensively detailed in publicly available safety literature. Toxicological
effects are often characterized at a macroscopic and cellular level rather than through specific
pathway elucidation in these documents. Further research into specialized toxicological
databases may be required to identify any known specific molecular targets or signaling
cascades.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Key safety and handling precautions for Hexylene
Glycol in a research setting.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662818#key-safety-and-handling-precautions-for-
hexylene-glycol-in-a-research-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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